Cas no 1234692-59-1 ((S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid)
(S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-((tert-Butoxycarbonyl)amino)hept-6-ynoic acid
- (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]hept-6-ynoic acid
- (2s)-2-{[(tert-butoxy)carbonyl]amino}hept-6-ynoic acid
- (2S)-2-([(TERT-BUTOXY)CARBONYL]AMINO)HEPT-6-YNOIC ACID
- D86358
- Boc-L-Nva(ethynyl)-OH
- 6-Heptynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2S)-
- (S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid
-
- Inchi: 1S/C12H19NO4/c1-5-6-7-8-9(10(14)15)13-11(16)17-12(2,3)4/h1,9H,6-8H2,2-4H3,(H,13,16)(H,14,15)/t9-/m0/s1
- InChI Key: ILEWJXYUGXQFLG-VIFPVBQESA-N
- SMILES: O(C(N[C@H](C(=O)O)CCCC#C)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 321
- XLogP3: 1.8
- Topological Polar Surface Area: 75.6
(S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1239654-100mg |
(S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid |
1234692-59-1 | 95% | 100mg |
$670 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1239654-250mg |
(S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid |
1234692-59-1 | 95% | 250mg |
$1290 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1239654-1g |
(S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid |
1234692-59-1 | 95% | 1g |
$2585 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1239654-100mg |
(S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid |
1234692-59-1 | 95% | 100mg |
$2770 | 2025-02-22 | |
| eNovation Chemicals LLC | Y1239654-250mg |
(S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid |
1234692-59-1 | 95% | 250mg |
$1630 | 2025-03-30 | |
| eNovation Chemicals LLC | Y1239654-1g |
(S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid |
1234692-59-1 | 95% | 1g |
$3290 | 2025-03-30 | |
| Chemenu | CM441287-100mg |
(S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid |
1234692-59-1 | 95%+ | 100mg |
$497 | 2023-03-19 | |
| Chemenu | CM441287-250mg |
(S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid |
1234692-59-1 | 95%+ | 250mg |
$949 | 2023-03-19 | |
| Chemenu | CM441287-1g |
(S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid |
1234692-59-1 | 95%+ | 1g |
$1892 | 2023-03-19 | |
| Enamine | EN300-7211223-0.05g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}hept-6-ynoic acid |
1234692-59-1 | 95% | 0.05g |
$541.0 | 2023-05-30 |
(S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on (S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid
Introduction to (S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic Acid (CAS No. 1234692-59-1)
(S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid
is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1234692-59-1, is a derivative of hept-6-ynoic acid, featuring an amide group and a terminal alkyne functionality. The presence of the tert-butoxycarbonyl (Boc) protecting group on the amino function makes it particularly valuable in synthetic chemistry, where it serves as a versatile intermediate for the preparation of more complex molecules.
The stereochemistry of this compound is also noteworthy, as it exists in the (S)-configuration at the chiral center. This specific configuration is often critical for the biological activity of pharmaceutical compounds, as enantiomers can exhibit vastly different pharmacological properties. The synthesis and handling of such chiral compounds require meticulous attention to detail to ensure high enantiomeric purity, which is essential for their intended applications.
In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced chemical scaffolds. (S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid has emerged as a promising building block in this context. Its unique structural features make it an attractive candidate for further derivatization, allowing chemists to explore new chemical space for drug discovery.
The utility of this compound extends beyond its role as a synthetic intermediate. It has been explored in various biochemical pathways and has shown potential in modulating key enzymatic activities. For instance, researchers have investigated its interactions with enzymes involved in metabolic pathways, suggesting that it could serve as a precursor for drugs targeting metabolic disorders. Additionally, its alkyne functionality opens doors for further functionalization via cross-coupling reactions, enabling the creation of more intricate molecular architectures.
The Boc protecting group on the amino function provides stability under various reaction conditions while allowing selective deprotection when needed. This feature is particularly useful in multi-step syntheses where different functional groups need to be manipulated independently. The stability and predictability of this protecting group have made (S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid a preferred choice for many synthetic chemists working in both academic and industrial settings.
Recent advancements in computational chemistry have also enhanced our understanding of how this compound behaves in different environments. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a foundation for rational drug design. These computational approaches are increasingly being integrated with experimental techniques to accelerate the discovery and development of new pharmaceuticals.
The demand for high-quality intermediates like (S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid continues to grow as the pharmaceutical industry moves towards more sophisticated drug candidates. Its versatility and well-documented synthetic protocols make it a cornerstone in many research laboratories. As new methodologies emerge, this compound is likely to find even broader applications in the synthesis of novel bioactive molecules.
In conclusion, (S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its utility as a synthetic intermediate, position it as a key component in the development of next-generation therapeutics. As research progresses, we can expect to see further innovative applications of this compound, contributing to the ongoing efforts to address complex diseases and improve patient outcomes.
1234692-59-1 ((S)-2-((tert-butoxycarbonyl)amino)hept-6-ynoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)